Cas no 50840-30-7 (2-methyl-3-methylamino-propanenitrile)
50840-30-7 structure
Product Name:2-methyl-3-methylamino-propanenitrile
CAS No:50840-30-7
MF:C5H10N2
MW:98.1463007926941
CID:383183
PubChem ID:237546
Update Time:2025-04-19
2-methyl-3-methylamino-propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-3-methylamino-propanenitrile
- 2-methyl-3-(methylamino)propanenitrile
- AC1L5Z0Z
- AC1Q412M
- AC1Q4QLD
- AR-1E3514
- CTK1H4405
- MolPort-005-312-809
- NSC41193
- CS-0248402
- F89581
- PS-19168
- DTXSID80285252
- 50840-30-7
- NSC-41193
- AKOS009118598
- MFCD11505518
- EN300-39761
- NSC 41193
- DTXCID00236403
-
- Inchi: 1S/C5H10N2/c1-5(3-6)4-7-2/h5,7H,4H2,1-2H3
- InChI Key: MDRIRFWZWGSGFC-UHFFFAOYSA-N
- SMILES: N(C)CC(C#N)C
Computed Properties
- Exact Mass: 98.0845
- Monoisotopic Mass: 98.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 79.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 35.8Ų
Experimental Properties
- Density: 0.863
- Boiling Point: 182.3°Cat760mmHg
- Flash Point: 64.1°C
- Refractive Index: 1.418
- PSA: 35.82
- LogP: 0.75638
2-methyl-3-methylamino-propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-39761-0.05g |
2-methyl-3-(methylamino)propanenitrile |
50840-30-7 | 95% | 0.05g |
$66.0 | 2023-02-10 | |
| Enamine | EN300-39761-0.1g |
2-methyl-3-(methylamino)propanenitrile |
50840-30-7 | 95% | 0.1g |
$98.0 | 2023-02-10 | |
| Enamine | EN300-39761-0.25g |
2-methyl-3-(methylamino)propanenitrile |
50840-30-7 | 95% | 0.25g |
$142.0 | 2023-02-10 | |
| Enamine | EN300-39761-0.5g |
2-methyl-3-(methylamino)propanenitrile |
50840-30-7 | 95% | 0.5g |
$271.0 | 2023-02-10 | |
| Enamine | EN300-39761-1.0g |
2-methyl-3-(methylamino)propanenitrile |
50840-30-7 | 95% | 1.0g |
$371.0 | 2023-02-10 | |
| Enamine | EN300-39761-2.5g |
2-methyl-3-(methylamino)propanenitrile |
50840-30-7 | 95% | 2.5g |
$726.0 | 2023-02-10 | |
| Enamine | EN300-39761-5.0g |
2-methyl-3-(methylamino)propanenitrile |
50840-30-7 | 95% | 5.0g |
$1074.0 | 2023-02-10 | |
| Enamine | EN300-39761-10.0g |
2-methyl-3-(methylamino)propanenitrile |
50840-30-7 | 95% | 10.0g |
$1593.0 | 2023-02-10 | |
| eNovation Chemicals LLC | Y1231336-100mg |
2-methyl-3-(methylamino)propanenitrile |
50840-30-7 | 97% | 100mg |
$150 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1231336-250mg |
2-methyl-3-(methylamino)propanenitrile |
50840-30-7 | 97% | 250mg |
$195 | 2024-07-21 |
2-methyl-3-methylamino-propanenitrile Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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